Anthophyllite

Specification

• CAS No.: 17068-78-9
• Molecular Formula: C10H24O2Si
• Molecular Weight: 0

Introduction

Chemical Properties and Composition

Chemical Formula and Classification

Anthophyllite belongs to the inosilicate group of minerals, characterized by chain-like structures of silicate tetrahedra. Its general chemical formula is (Mg,Fe)₇Si₈O₂₂(OH)₂, though the exact composition varies based on the relative proportions of magnesium and iron. The idealized magnesium-dominant form has the formula Mg₇Si₈O₂₂(OH)₂.

Table 1: Chemical Properties of Anthophyllite

Chemical Classification	Inosilicates
Chemical Composition	(Mg,Fe)₇Si₈O₂₂(OH)₂

In related varieties such as protoferro-anthophyllite, the chemical composition becomes more complex, with a formula of (Fe²⁺,Mn²⁺)₂(Fe²⁺,Mg)₅(Si₄O₁₁)₂(OH)₂. This demonstrates the mineral's ability to incorporate various cations into its structure while maintaining its fundamental crystal arrangement.

Compositional Variations

The iron and magnesium content in anthophyllite is highly variable, leading to several recognized varieties. When iron-rich, the mineral is referred to as ferroanthophyllite; when sodium is incorporated into the structure, it becomes sodium-anthophyllite; and when magnesium is dominant, it is termed magnesioanthophyllite. Additionally, titanium and manganese may be present in the anthophyllite structure, further diversifying its chemical composition.

A detailed empirical formula for protoferro-anthophyllite, as an example of compositional variation, reveals:

• Magnesium: 2.51% Mg (4.16% MgO)

• Manganese: 5.67% Mn (7.32% MnO)

• Iron: 28.81% Fe (37.07% FeO)

• Silicon: 23.18% Si (49.60% SiO₂)

• Hydrogen: 0.21% H (1.86% H₂O)

• Oxygen: 39.62% O

Physical Properties

Macroscopic Characteristics

Anthophyllite typically occurs in columnar to fibrous masses, with single crystals being uncommon. When crystals do form, they are usually prismatic and unterminated. The mineral exhibits distinctive physical properties that aid in its identification, though it can be difficult to distinguish from other amphiboles without detailed testing.

Table 2: Physical Properties of Anthophyllite

Property	Characteristics
Color	White, greenish grey, green, clove brown, or brownish green
Streak	White to greyish-white
Luster	Vitreous, Pearly
Cleavage	Perfect on {210}, imperfect on {010}, {100}
Diaphaneity	Transparent, Translucent
Mohs Hardness	5½ – 6
Tenacity	Brittle; elastic when fibrous
Fracture	Conchoidal

Crystallographic Properties

Anthophyllite crystallizes in the orthorhombic crystal system, specifically in the orthorhombic-dipyramidal class. Its crystal habit is typically fibrous, lamellar, or massive rather than well-formed individual crystals. This crystallographic arrangement contributes to its tendency to form asbestiform varieties with fibrous morphology.

For comparison, protoferro-anthophyllite has the following crystallographic parameters:

• Axial ratios: a:b:c = 0.5101:1:0.2905

• Cell dimensions: a = 9.382, b = 18.39, c = 5.343, Z = 2

• Cell volume: V = 921.85 ų

• Calculated density: 3.49 g/cm³

Occurrence and Formation

Geological Formation

Anthophyllite forms primarily through regional metamorphism of iron- and magnesium-rich rocks, especially silica-poor igneous rocks. It becomes an important component of some gneisses and crystalline schists as metamorphic grade increases. The mineral is typically found in medium to high-grade metamorphic amphibolites and gneisses, where it develops in response to specific pressure and temperature conditions.

Associated Minerals and Locations

Anthophyllite is commonly associated with cordierite, talc, chlorite, sillimanite, mica, olivine, hornblende, gedrite, magnesio-cummingtonite, garnet, staurolite, and plagioclase. These mineral associations provide clues to the formation conditions and can help identify anthophyllite in field situations.

Notable occurrences of anthophyllite include:

• Søndeled, Risør, Aust-Agder, Norway - featuring tightly compacted bladed micaceous-like crystals up to 2 cm

• Richmond Soapstone quarry, Cheshire Co., New Hampshire, United States - where light greyish-green anthophyllite occurs with dark green magnesio-hornblende

• Cheyenne Mountain area, El Paso County, Colorado, USA (for protoferro-anthophyllite)

• Yokoneyama, Tochigi Prefecture, Japan - in bedded manganese deposits

• Suishoyame, Fukushima Prefecture, Japan - in pegmatite

• Finland - historically significant anthophyllite mining operations

Crystal Structure

The crystal structure of anthophyllite is complex and has significant implications for its physical properties and potential health effects. In fibrous anthophyllite, magnesium is the primary atomic species found at the M1, M2, and M3 structural sites. Fe²⁺, Mg, and minor Mn are assigned to the M4 site, while minor Ca has been identified at the A site.

A notable feature of the anthophyllite structure is the highly distorted environment at the M4 site. This distortion affects the mineral's physical properties and may play a role in its biological interactions. The detailed understanding of anthophyllite's crystal structure provides a foundation for studies aimed at understanding the potential toxicity and pathogenicity of these mineral fibers.

Recent crystallographic studies have employed advanced methods such as Rietveld refinement to precisely determine the atomic positions and site occupancies in anthophyllite. These studies represent significant advancement in understanding the structural details of this important mineral.

Health Implications and Asbestos Association

Asbestos Classification

Anthophyllite is one of several minerals classified as asbestos, though it has been historically used in fewer products than other asbestos types. The distinction between asbestiform (fibrous) and non-asbestiform varieties of anthophyllite is crucial from both toxicological and regulatory perspectives. This distinction is based on morphology rather than chemical composition, with the asbestiform variety exhibiting the characteristic fibrous habit that can lead to respiratory concerns.

Current Concerns

More recently, the presence of anthophyllite in talc has become significant in relation to potential asbestos exposure through the use of talc-containing products. This has led to renewed interest in understanding the specific toxicity profile of anthophyllite and distinguishing it from other amphibole minerals.

From a regulatory standpoint, anthophyllite toxicity has generally been assumed to be similar to other amphiboles, though some notable exceptions exist in regulatory frameworks around the world. The current scientific consensus suggests that significant additional study is needed to reach a more clear understanding of anthophyllite's specific toxicity profile.